1-Methoxy-4-((4-propylphenyl)ethynyl)benzene

• IUPAC Name: 1-methoxy-4-[2-(4-propylphenyl)ethynyl]benzene
• InChI: InChI=1S/C18H18O/c1-3-4-15-5-7-16(8-6-15)9-10-17-11-13-18(19-2)14-12-17/h5-8,11-14H,3-4H2,1-2H3
• InChI Key: NPCKVHHCQBJJIS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C#CC2=CC=C(C=C2)OC
• Molecular Formula: C18H18O
• DSSTOX Substance ID: DTXSID10628850
• Molecular Weight: 250.3 g/mol
• CAS RN: 39969-26-1

Description

1-Methoxy-4-((4-propylphenyl)ethynyl)benzene is a chemical compound with the CAS Number 39969-26-1. It has a linear formula of C18H18O. The IUPAC name for this compound is methyl 4-[(4-propylphenyl)ethynyl]phenyl ether. It is a solid at room temperature.

Molecular Structure Analysis

The molecular weight of this compound is 250.34. The InChI code for this compound is 1S/C18H18O/c1-3-4-15-5-7-16(8-6-15)9-10-17-11-13-18(19-2)14-12-17/h5-8,11-14H,3-4H2,1-2H3.

Physical And Chemical Properties Analysis

This compound has a boiling point of 162-164°C at 1 mmHg and a melting point of 61°C. It is stored in a dry room at normal temperature.

Scientific Research Applications

Synthesis and Structural Analysis

1-Methoxy-4-((4-propylphenyl)ethynyl)benzene and its derivatives are synthesized through various chemical reactions, including polyadditions and catalyzed polymerizations. For instance, hyperbranched poly(ester)s with pendant hydroxy groups were synthesized through polyadditions involving bis(oxetane)s and 1,3,5-benzenetricarboxylic acid, showcasing the compound's role in creating materials with unique properties like solubility in aprotic polar solvents and specific thermal behaviors (Nishikubo, Kudo, & Nakagami, 2006). Additionally, its crystal structure and characteristics have been detailed, providing insights into its molecular configuration and potential for creating novel materials (Wang Yong-jian, 2010).

Materials Science Applications

In materials science, the compound has been a key component in the synthesis of polymers and composites with advanced functionalities. For example, the incorporation of π-conjugated polymers into silica has been explored to create composites with unique optical properties, indicating potential applications in optoelectronics and photonics (Kubo et al., 2005). Similarly, polymer light-emitting electrochemical cells utilizing derivatives as salt carriers have been developed, demonstrating the role of such compounds in enhancing device performance (Yang et al., 2001).

Organic Synthesis and Photophysical Studies

The compound's utility extends to organic synthesis, where it has been used to create novel organic molecules with potential applications in dye synthesis, organic electronics, and as precursors for complex molecular structures. For instance, synthesis and studies on photoluminescent bis-(α-cyano-4-methoxystyryl)benzenes reveal the compound's utility in developing materials with desired emission properties, suggesting applications in the creation of light-emitting diodes and sensors (Lowe & Weder, 2002).

Environmental and Sensory Applications

Research also indicates potential environmental and sensory applications, with studies highlighting the synthesis of derivatives that act as efficient fluorescent chemosensors for explosives detection. This underlines the compound's significance in safety and security technologies, providing a basis for developing novel detection methods with high sensitivity and selectivity (Hu et al., 2012).

Safety and Hazards

The safety information available indicates that this compound has a GHS07 pictogram. The signal word for this compound is “Warning” and the hazard statement is H302. The precautionary statements are P280-P305+P351+P338.